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Compound of Interest

Compound Name: Biotin-PEG4-hydrazide TFA

Cat. No.: B11929119

In the fields of proteomics, drug development, and molecular biology, the precise labeling and
detection of biomolecules are paramount. Carbonyl-reactive probes are essential tools for
studying proteins and glycoproteins, particularly for identifying oxidative stress markers or for
targeted labeling of carbohydrate moieties. This guide provides a detailed comparison of
Biotin-PEG4-hydrazide TFA with other commonly used carbonyl-reactive probes, supported
by experimental data and protocols to assist researchers in selecting the optimal tool for their
needs.

Introduction to Carbonyl-Reactive Probes

Carbonyl groups (aldehydes and ketones) are typically absent in naturally occurring proteins
and nucleic acids, making them ideal targets for chemoselective ligation—a type of reaction
that selectively targets a specific functional group in a complex biological environment.[1]
These carbonyl groups can be introduced into biomolecules, such as glycoproteins, through
mild oxidation of their carbohydrate components.[2][3] Carbonyl-reactive probes, which carry a
reporter tag like biotin, can then be used to label these modified molecules for detection,
purification, and analysis.[4]

Biotin-PEG4-hydrazide is a popular carbonyl-reactive probe that consists of three key
components:

« Biotin: A high-affinity ligand for streptavidin and avidin, enabling robust detection and affinity
purification.[4]
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o PEG4 (Polyethylene Glycol) Linker: A hydrophilic spacer that improves water solubility,
reduces non-specific binding, and minimizes steric hindrance, allowing for better access of
the biotin to avidin or streptavidin.[5][6]

o Hydrazide Group: A nucleophile that reacts with aldehydes and ketones to form a hydrazone
bond.[7][8]

o TFA (Trifluoroacetic acid): A counter-ion from the purification process that does not typically
interfere with the labeling reaction.

This guide will compare the performance of Biotin-PEG4-hydrazide with other classes of
carbonyl-reactive probes, focusing on reaction kinetics, bond stability, and practical
applications.

Mechanism of Action: Hydrazone vs. Oxime
Formation

The primary mechanism for labeling with these probes is the reaction of a nucleophilic group
on the probe with an electrophilic carbonyl on the target molecule. The two most common
reactions involve hydrazides and aminooxy compounds.

» Hydrazide Probes: React with aldehydes or ketones to form a hydrazone linkage. This
reaction is reversible and catalyzed by acid.[7][9]

» Aminooxy (Hydroxylamine) Probes: React with aldehydes or ketones to form an oxime
linkage. This reaction is also acid-catalyzed and generally forms a more stable bond than a
hydrazone.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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